Cas no 1261655-01-9 (3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol)

• Product Name: 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol
• CAS No: 1261655-01-9
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• CID: 4991925
• Update Time: 2025-05-21

3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol

• Inchi： 1S/C14H10F4O2/c15-12-7-9(5-6-10(12)8-19)11-3-1-2-4-13(11)20-14(16,17)18/h1-7,19H,8H2
• InChI Key： UDUDSAFCCFTCNC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5

Additional information on 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol

3-Fluoro-2'-(Trifluoromethoxy)biphenyl-4-methanol: A Comprehensive Overview

3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-methanol, also known by its CAS number CAS 1261655-01-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with a trifluoromethoxy group and a hydroxymethyl group at specific positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for research and industrial applications.

The structure of 3-fluoro-2'-(trifluoromethoxy)biphenyl is particularly interesting due to the interplay between the electron-withdrawing trifluoromethoxy group and the electron-donating hydroxymethyl group. This balance of substituents can influence the compound's reactivity, solubility, and stability, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as a precursor in the development of advanced materials, such as high-performance polymers and liquid crystals.

In terms of synthesis, 3-fluoro-2'-(trifluoromethoxy)biphenyl can be prepared through various routes, including Suzuki coupling reactions and other cross-coupling methodologies. These methods allow for precise control over the substitution pattern on the biphenyl ring, ensuring high purity and structural integrity of the final product. The ability to synthesize this compound efficiently has been a focus of recent research efforts, driven by its increasing demand in both academic and industrial settings.

The application of CAS 1261655-01-9 extends beyond traditional organic synthesis. It has been explored as a key intermediate in the development of pharmaceutical agents, particularly in the design of bioactive molecules with potential therapeutic benefits. For instance, its use in anti-tumor drug design has shown promising results, with recent studies demonstrating its ability to modulate specific cellular pathways involved in cancer progression.

Beyond pharmacology, 3-fluoro-2'-(trifluoromethoxy)biphenyl has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported enhanced performance metrics when this compound is incorporated into device architectures, underscoring its potential for next-generation electronic materials.

In recent years, there has been growing interest in understanding the environmental impact of compounds like CAS 1261655-01-9. Studies have focused on assessing its biodegradability and toxicity profiles to ensure sustainable practices in its production and application. These efforts are crucial for aligning chemical innovation with global environmental goals.

In conclusion, 3-fluoro-2'-(trifluoromethoxy)biphenyl, or CAS 1261655-01-9, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to drive innovative research, positioning it as a key player in both academic exploration and industrial development.